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Compound of Interest

Compound Name: GSK-7975A

cat. No.: B15615724

Technical Support Center: GSK-7975A

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of GSK-7975A
solutions. Below you will find troubleshooting guides and frequently asked questions to ensure
the integrity of your experiments.

Frequently Asked Questions (FAQS)
Q1: How should | store the solid (powder) form of GSK-7975A?

Al: For long-term storage, the solid form of GSK-7975A should be stored at -20°C for up to 3
years or at 4°C for up to 2 years.[1][2] It is also recommended to protect it from light.[3]

Q2: What is the recommended solvent for preparing GSK-7975A stock solutions?

A2: Dimethyl sulfoxide (DMSOQ) is the most commonly recommended solvent for preparing
stock solutions of GSK-7975A.[1][2][4][5] Ethanol can also be used.[4] The compound is
insoluble in water.[4][5]

Q3: What is the solubility of GSK-7975A in common solvents?

A3: The solubility of GSK-7975A varies slightly among suppliers but is generally high in DMSO.
It is crucial to use fresh, anhydrous DMSO as its hygroscopic nature can negatively impact
solubility.[2][4]
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Q4: How should | store GSK-7975A stock solutions?

A4: Stock solutions of GSK-7975A in DMSO should be aliquoted to avoid repeated freeze-thaw
cycles and stored at -80°C for up to 2 years or at -20°C for up to 1 year.[2] Some suppliers
suggest that stock solutions are stable for up to 3 months at -20°C.[3] For short-term storage of
a few days to weeks, 0-4°C is acceptable.[5]

Q5: My GSK-7975A solution appears to have precipitated. What should | do?

A5: If you observe precipitation, gentle warming and/or sonication can be used to help
redissolve the compound.[2] To prevent precipitation, ensure you are using a sufficiently high
concentration of the appropriate solvent and consider the storage temperature.

Data Summary Tables

Table 1: Storage Conditions for GSK-7975A

Form Storage Duration Citations
Temperature

Solid (Powder) -20°C 3 years [1][2]

4°C 2 years [1][2]

In Solvent (DMSO) -80°C 2 years [2]

-20°C 1 year (2]

-20°C 3 months [3]

0-4°C Days to weeks [5]

Table 2: Solubility of GSK-7975A
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Solvent Solubility Citations
DMSO =90 mg/mL (226.53 mM) [1112]

79 mg/mL (198.84 mM) [4]

50 mg/mL

Ethanol 79 mg/mL [4]

Water Insoluble [4][5]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

o Weighing: Accurately weigh out the desired amount of GSK-7975A powder (Molecular
Weight: 397.31 g/mol ). For example, to prepare 1 mL of a 10 mM stock solution, you would
need 3.97 mg.

o Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the solid GSK-
7975A. For a 10 mM solution, you would add DMSO to reach a final volume of 1 mL.

» Dissolution: Vortex or sonicate the solution until the compound is completely dissolved.
Gentle warming can be applied if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in
appropriate vials. Store the aliquots at -20°C or -80°C as recommended in Table 1.

Protocol 2: General Workflow for Assessing Solution Stability

This is a general guide for researchers wanting to assess the stability of their specific GSK-
7975A working solutions under their experimental conditions.

o Prepare a fresh stock solution of GSK-7975A in the desired solvent (e.g., DMSO) at a known
concentration.

 Dilute the stock solution to the final working concentration in your experimental buffer or cell
culture medium.
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 Divide the working solution into several aliquots.

« Store the aliquots under different conditions you wish to test (e.g., 4°C, room temperature,
37°C) and for different durations (e.g., 0, 2, 4, 8, 24 hours).

» At each time point, analyze the concentration and purity of GSK-7975A in an aliquot from
each storage condition using a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC).

o Compare the results to the initial (time 0) sample to determine the percentage of
degradation.

Visual Guides

Below are diagrams to illustrate key concepts and workflows related to GSK-7975A.
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Caption: Mechanism of CRAC channel inhibition by GSK-7975A.
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Caption: Workflow for preparing GSK-7975A stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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